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Compound of Interest

Compound Name: 5-Bromo-2-fluoronicotinic acid

Cat. No.: B1292196

Essential Safety and Handling Guide for 5-
Bromo-2-fluoronicotinic Acid

Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate and essential safety, handling, and disposal information for 5-
Bromo-2-fluoronicotinic acid (CAS RN: 29241-66-5). The following procedures are designed
to ensure the safe handling of this compound and to establish clear protocols for operational
use and waste management, building a foundation of safety and trust in your laboratory
operations.

Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against chemical exposure. The following table
summarizes the required PPE for handling 5-Bromo-2-fluoronicotinic acid, which is classified
as an irritant that can cause skin and serious eye irritation, and may cause respiratory irritation.
[1] Exposure to the dust of corrosive solids can lead to severe internal and external injuries.[2]
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Protection Type

Specific Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles
conforming to EN 166 (EU) or
NIOSH (US) standards.[3] A
full-face shield should be worn
in conjunction with goggles
when there is a risk of
splashing.[4][5]

To protect eyes from dust
particles, splashes, and fumes
which can cause serious
irritation.[1][2][6]

Hand Protection

Chemical-resistant gloves
made of materials such as
nitrile, neoprene, or PVC.[2]
Gloves must be inspected for

integrity before each use.

To prevent direct skin contact
with the compound, which can

cause skin irritation.[1][6]

Body Protection

A chemical-resistant lab coat
or apron.[4][7] For tasks with a
higher risk of exposure,
chemical-resistant coveralls

should be worn.[2]

To protect skin and personal
clothing from contamination by

dust or splashes.

Respiratory Protection

Work should be conducted in a
certified chemical fume hood to
minimize inhalation of dust and
vapors.[4][8] If a fume hood is
not available, a full-face
respirator with an appropriate
cartridge for organic vapors
and particulates should be
used.[3]

To prevent respiratory tract
irritation from inhaling the

compound's dust.[1]

Foot Protection

Closed-toe shoes are
mandatory. For handling larger
quantities, chemical-resistant

boots are recommended.[7]

To protect feet from spills and

falling objects.

Emergency Procedures
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Immediate and appropriate action is critical in the event of an exposure or spill.

Emergency Situation Immediate Action Protocol

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[6]
Eye Contact ]

Remove contact lenses if present and easy to

do so0.[6] Seek immediate medical attention.[6]

Remove all contaminated clothing.[4] Wash the

affected area immediately with plenty of soap
Skin Contact and water for at least 15 minutes.[4][6] Seek

medical attention if skin irritation occurs or

persists.[6]

Move the affected person to fresh air and keep

them in a position comfortable for breathing.[3]
Inhalation [6] If the person is not breathing, provide

artificial respiration.[6] Seek immediate medical

attention.[6]

i Do NOT induce vomiting.[6] Rinse mouth with
Ingestion _ _ _ _
water. Seek immediate medical attention.[6]

Evacuate personnel from the immediate area.

Wear appropriate PPE. Use an absorbent
Small Spill material to collect the spilled solid. Place the

collected material into a suitable, closed

container for disposal.[3]

Evacuate the laboratory and alert others.
] Activate the nearest fire alarm if necessary.
Large Spill o
Contact your institution's emergency response

team.

Handling and Storage Protocols

Adherence to proper handling and storage procedures is crucial for maintaining a safe
laboratory environment.
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Handling:

e Preparation: Before handling, ensure that a chemical fume hood is operational and that all
necessary PPE is readily available and in good condition.[8] An eyewash station and
emergency shower must be accessible in the immediate work area.[4]

» Weighing and Transfer: Conduct all weighing and transfer operations of 5-Bromo-2-
fluoronicotinic acid within a chemical fume hood to control dust and vapor exposure.[8]

e Solution Preparation: When dissolving the solid, add it slowly to the solvent to avoid
splashing. If mixing with water, be aware of any potential exothermic reactions.

o General Practices: Avoid the formation of dust.[3] Do not breathe in dust, fumes, or vapors.
[3][6] Avoid contact with skin, eyes, and clothing.[3][6] Wash hands thoroughly after handling.

[6]
Storage:

o Container: Keep the container tightly closed and store it in a cool, dry, and well-ventilated
area.[6]

e Location: Store below eye level to minimize the risk of dropping and subsequent spillage.[5]
e Incompatibilities: Store separately from strong oxidizing agents.[6]

o Labeling: Ensure all containers are clearly and accurately labeled with the chemical name
and associated hazards.

Disposal Plan

Proper disposal of 5-Bromo-2-fluoronicotinic acid and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation:

» As a halogenated organic compound, waste containing 5-Bromo-2-fluoronicotinic acid
must be collected separately from non-halogenated organic waste.[9][10]
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» Do not mix this waste with strong acids, bases, or oxidizers in the same waste container.[11]
Disposal Procedure:

o Waste Collection: Collect all waste containing 5-Bromo-2-fluoronicotinic acid in a
designated, properly labeled, and leak-proof container.[12] The container should be kept
closed except when adding waste.[12]

» Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
full chemical name "5-Bromo-2-fluoronicotinic acid".[12]

» Disposal Method: Dispose of the contents and the container at an approved hazardous
waste treatment facility, likely through incineration.[10][13] Do not dispose of this chemical
down the drain or in general trash.[10][12]

« Institutional Guidelines: Follow all local, state, and federal regulations, as well as your
institution's specific hazardous waste disposal procedures.

Workflow for Safe Handling

The following diagram illustrates the standard operating procedure for the safe handling of 5-
Bromo-2-fluoronicotinic acid.

Preparation Handling. Cleanup & Disposal ‘
o - I8 - p— | p— [ rmtae e | p——— —— | w

Click to download full resolution via product page

Caption: Workflow for the safe handling of 5-Bromo-2-fluoronicotinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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